4-(3-methylbutyl)-1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

• CAS RN: 902931-81-1
• Molecular Formula: C28H31F3N6O2
• Molecular Weight: 540.591
• IUPAC Name: 4-(3-methylbutyl)-1-[3-oxo-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C28H31F3N6O2/c1-19(2)12-13-36-26(39)22-8-3-4-9-23(22)37-24(32-33-27(36)37)10-11-25(38)35-16-14-34(15-17-35)21-7-5-6-20(18-21)28(29,30)31/h3-9,18-19H,10-17H2,1-2H3
• SMILES: CC(C)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC(=C5)C(F)(F)F
• solubility: not available

Description

4-(3-methylbutyl)-1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C28H31F3N6O2 and its molecular weight is 540.591. The purity is usually 95%.
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Scientific Research Applications

Quality Control and Antimalarial Potential

One study focused on the development of quality control methods for a similar compound, highlighting its potential as an antimalarial agent. The research aimed to establish a set of quality control parameters, including solubility, identification by spectroscopy, and assay by potentiometric titration, which are crucial for further in-depth studies of these compounds as antimalarial drugs (Danylchenko et al., 2018).

Anticancer and Vascular Disruption Activities

Another study synthesized a series of triazoloquinazolinone-based compounds, including derivatives similar to the chemical , to investigate their effects on tubulin polymerization and cancer cell growth. Some derivatives, particularly those with specific substitutions, demonstrated potent anticancer activity and vascular disrupting effects, making them potential candidates for cancer therapy (Driowya et al., 2016).